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Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

Cat. No.: B087226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Methoxy-4-propylbenzene, also known as 4-propylanisole or dihydroanethole.

It is an aromatic ether with applications in the flavor and fragrance industry and serves as a

versatile precursor in organic synthesis. This document details experimental protocols for the

determination of its key properties, methods for its synthesis, and an analysis of its chemical

reactivity. Spectroscopic data are presented with interpretations to aid in the identification and

characterization of this compound.

Chemical and Physical Properties
1-Methoxy-4-propylbenzene is a colorless liquid with a characteristic sweet, anise-like odor.

[1] It belongs to the class of organic compounds known as phenylpropanes, which contain a

phenylpropane moiety.[2]
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Identifier Value

IUPAC Name 1-methoxy-4-propylbenzene

Synonyms
4-propylanisole, p-propylanisole,

dihydroanethole

CAS Number 104-45-0[3]

Molecular Formula C₁₀H₁₄O[3]

Molecular Weight 150.22 g/mol [3]

InChI
InChI=1S/C10H14O/c1-3-4-9-5-7-10(11-2)8-6-

9/h5-8H,3-4H2,1-2H3[3]

InChI Key KBHWKXNXTURZCD-UHFFFAOYSA-N[3]

SMILES CCCC1=CC=C(C=C1)OC

Physical Properties
A summary of the key physical properties of 1-Methoxy-4-propylbenzene is provided in the

table below.

Property Value

Melting Point -20 °C (estimated)

Boiling Point 215 °C[1]

Density 0.941 g/mL at 25 °C[1]

Refractive Index (n²⁰/D) 1.504[1]

Flash Point 87 °C (189 °F)

Solubility
Very slightly soluble in water, soluble in alcohol

and oils.[1]

logP 3.66[1]
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Experimental Protocols
This section provides detailed methodologies for the determination of the key physical

properties of 1-Methoxy-4-propylbenzene.

Determination of Boiling Point
The boiling point can be determined using a Thiele tube apparatus.

Procedure:

A small amount of 1-Methoxy-4-propylbenzene is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

The apparatus is heated slowly and uniformly.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is recorded as the boiling point.

Determination of Density
The density can be determined using a pycnometer or a graduated cylinder and a balance.

Procedure (using a graduated cylinder):

An empty, dry 10 mL graduated cylinder is weighed on an analytical balance.

Exactly 10 mL of 1-Methoxy-4-propylbenzene is added to the graduated cylinder.

The graduated cylinder containing the liquid is reweighed.

The density is calculated by dividing the mass of the liquid by its volume (10 mL).

Determination of Refractive Index
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The refractive index is measured using an Abbe refractometer.

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol) and

allowed to dry.

A few drops of 1-Methoxy-4-propylbenzene are placed on the prism.

The prism is closed, and the light source is adjusted to illuminate the field of view.

The adjustment knob is turned until the dividing line between the light and dark fields is

sharp and centered on the crosshairs.

The refractive index is read from the scale. The temperature should be recorded as the

refractive index is temperature-dependent.

Synthesis of 1-Methoxy-4-propylbenzene
1-Methoxy-4-propylbenzene can be synthesized through several methods, including Friedel-

Crafts acylation followed by reduction, and Williamson ether synthesis.

Friedel-Crafts Acylation of Anisole followed by
Clemmensen Reduction
This two-step synthesis first introduces an acyl group to the anisole ring, which is then reduced

to a propyl group.
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Anisole

Friedel-Crafts
Acylation

Propanoyl Chloride
AlCl₃

4-Methoxypropiophenone
Clemmensen

Reduction
(Zn(Hg), HCl)

1-Methoxy-4-propylbenzene

1-Methoxy-4-propylbenzene

Nitration
(HNO₃, H₂SO₄)

Halogenation
(Br₂, FeBr₃)

2-Nitro-1-methoxy-4-propylbenzene
(minor product)

ortho-attack

4-Nitro-1-methoxy-2-propylbenzene
(major product)

para-attack

2-Bromo-1-methoxy-4-propylbenzene
(minor product)

ortho-attack

4-Bromo-1-methoxy-2-propylbenzene
(major product)

para-attack
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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